2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(4,8-dimethylquinolin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H22N2OS/c1-15-7-6-10-18-16(2)13-20(23-21(15)18)25-14-19(24)22-12-11-17-8-4-3-5-9-17/h3-10,13H,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: MEPCWKCLDBDUMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)SCC(=O)NCCC3=CC=CC=C3)C
• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol

Description

2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide, also known as DQA, is a chemical compound that has been widely used in scientific research. It is a thioamide derivative of 2-quinolinecarboxylic acid and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide is not fully understood, but it has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase, and xanthine oxidase. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes. This compound has also been shown to reduce oxidative stress and increase antioxidant enzyme activity. In addition, this compound has been shown to inhibit tumor cell growth and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide in lab experiments is its versatility. It can be used in a wide range of biological assays, including cell-based assays, enzyme assays, and animal models. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety precautions when handling this compound and to carefully monitor its use in lab experiments.

Future Directions

There are several future directions for research on 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide. One area of interest is the development of new this compound derivatives with improved pharmacological properties. Another area of interest is the elucidation of the exact mechanism of action of this compound and its effects on various biological processes. Additionally, further research is needed to determine the safety and efficacy of this compound in animal models and humans.

Synthesis Methods

The synthesis of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide involves the reaction of 2-quinolinecarboxylic acid with 2-phenylethylamine in the presence of thionyl chloride to form 2-quinolinecarboxylic acid chloride. The resulting compound is then reacted with 4,8-dimethyl-2-mercaptoquinoline in the presence of triethylamine to form this compound.

Scientific Research Applications

2-[(4,8-dimethyl-2-quinolinyl)thio]-N-(2-phenylethyl)acetamide has been extensively used in scientific research as a tool to study various biological processes. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. This compound has also been used as a fluorescent probe to study protein-ligand interactions and enzyme kinetics.